Cas no 582325-06-2 (6-(4-Fluoro-phenyl)-2-methyl-nicotinic acid)

• Product Name: 6-(4-Fluoro-phenyl)-2-methyl-nicotinic acid
• CAS No: 582325-06-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 948212
• PubChem ID: 24277790
• Update Time: 2025-04-19

6-(4-Fluoro-phenyl)-2-methyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-phenyl)-2-methyl-nicotinic acid
• 6-(4-fluorophenyl)-2-methylpyridine-3-carboxylic acid
• 6-(4-fluorophenyl)-2-methyl-3-pyridinecarboxylic acid
• 6-(4-fluorophenyl)-2-methylnicotinic acid
• 6-(4-fluorophenyl)-2-methyl-nicotinic acid
• AG-G-05952
• CTK5A8041
• KB-247069
• SureCN2765423
• AKOS002676572
• MFCD08446627
• XEJOXNREXHRKEN-UHFFFAOYSA-N
• SCHEMBL2765423
• CS-0259822
• DTXSID10640658
• DB-296326
• Z1607168668
• EN300-7426816
• 6-(4-fluorophenyl)-2-methylnicotinicacid
• 582325-06-2

• MDL： MFCD08446627
• Inchi： 1S/C13H10FNO2/c1-8-11(13(16)17)6-7-12(15-8)9-2-4-10(14)5-3-9/h2-7H,1H3,(H,16,17)
• InChI Key： XEJOXNREXHRKEN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C)N=1

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines